Cas no 2172313-56-1 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid)
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid
- 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
- EN300-1500373
- 2172313-56-1
-
- Inchi: 1S/C26H24N4O5/c31-23(32)11-26(9-10-26)30-24(33)16-12-27-22(28-13-16)14-29-25(34)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,12-13,21H,9-11,14-15H2,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: RRKDOGUXQHGAKC-UHFFFAOYSA-N
- SMILES: OC(CC1(CC1)NC(C1=CN=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N=C1)=O)=O
Computed Properties
- Exact Mass: 472.17466988g/mol
- Monoisotopic Mass: 472.17466988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 131Ų
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1500373-1.0g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1500373-50mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-100mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-250mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-500mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-1000mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-2500mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-5000mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1500373-10000mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid |
2172313-56-1 | 10000mg |
$14487.0 | 2023-09-27 |
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid: A Comprehensive Overview
The compound with CAS No. 2172313-56-1, known as 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) groups, pyrimidine rings, and cyclopropane moieties. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.
Recent studies have highlighted the potential of this compound as a precursor in peptide synthesis. The presence of the Fmoc group, a well-known protecting group in peptide chemistry, suggests its utility in solid-phase synthesis strategies. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex peptides with high sequence fidelity. Moreover, its cyclopropane ring introduces strain and rigidity into the molecule, which can enhance bioactivity by modulating molecular interactions with target proteins.
In addition to its role in peptide synthesis, this compound has shown promise in bioconjugation reactions. The acetic acid moiety at the terminus of the molecule provides a reactive site for coupling with other biomolecules, such as antibodies or nucleic acids. This property has led to its exploration in the development of targeted drug delivery systems. For instance, studies have shown that this compound can be conjugated with therapeutic agents to improve their specificity and reduce off-target effects.
The synthesis of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid involves a multi-step process that integrates principles from organic synthesis and catalysis. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the construction of the pyrimidine ring through cyclization reactions. The incorporation of the cyclopropane ring requires precise control over reaction conditions to ensure stereochemical integrity.
From a pharmacological perspective, this compound exhibits interesting properties that warrant further investigation. Preclinical studies have indicated that it possesses moderate cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit specific enzymes involved in cellular signaling pathways makes it a valuable tool for studying disease mechanisms.
Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets, including kinases and proteases. These findings underscore its versatility as a lead compound for drug design.
In terms of toxicity and safety profiles, preliminary data suggest that this compound has a favorable toxicokinetic profile, with limited systemic toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and determine its suitability for clinical applications.
The discovery and development of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid represent a significant milestone in medicinal chemistry. Its unique combination of structural features and functional groups positions it as a valuable asset in the pursuit of innovative therapeutic solutions.
As research on this compound continues to evolve, it is anticipated that new insights into its biological activity and therapeutic potential will emerge. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in its development, ultimately contributing to the advancement of personalized medicine.
2172313-56-1 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)